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Introduction
Lantanose A, an oligosaccharide isolated from the roots of Lantana camara, represents one of

the many bioactive compounds identified from this widespread plant species. The initial

isolation and characterization of Lantanose A were reported in a 1992 study by Pan et al.

published in Yao Xue Xue Bao (Acta Pharmaceutica Sinica). This foundational paper

established the identity of Lantanose A through a combination of spectroscopic methods,

including Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR)

spectroscopy. However, access to the detailed numerical spectroscopic data and the specific

experimental protocols from this original publication is currently limited. This guide provides a

summary of the available information and outlines the general methodologies used for the

characterization of such natural products.

Spectroscopic Data Summary
A thorough search for the original publication and subsequent studies has not yielded the

specific, quantitative spectroscopic data for Lantanose A. The abstract of the original paper by

Pan et al. (1992) confirms that the structure of Lantanose A was elucidated using ¹H-NMR,

¹³C-NMR, FD-MS (Field Desorption Mass Spectrometry), and GC-MS (Gas Chromatography-

Mass Spectrometry), in addition to physico-chemical constants and the preparation of

derivatives[1].
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Due to the unavailability of the full-text article, a detailed table of NMR chemical shifts, mass-to-

charge ratios, and IR absorption frequencies for Lantanose A cannot be provided at this time.

Further research to obtain the original publication is required to populate these data fields.

Experimental Protocols
While the precise experimental protocols for the isolation and analysis of Lantanose A are

contained within the original research paper, a general workflow for the characterization of a

novel oligosaccharide from a plant source can be described.

Extraction and Isolation
The general procedure for isolating oligosaccharides like Lantanose A from plant material,

such as the roots of Lantana camara, typically involves the following steps:
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Caption: General workflow for the extraction and isolation of oligosaccharides.
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Spectroscopic Analysis
Once purified, the compound is subjected to a suite of spectroscopic analyses to determine its

chemical structure.

Purified Lantanose A

NMR Spectroscopy
(¹H, ¹³C, COSY, HMQC, HMBC)

Provides information on
proton and carbon framework

and connectivity

Mass Spectrometry
(FD-MS, GC-MS of derivatives)

Determines molecular weight
and fragmentation pattern

IR Spectroscopy

Identifies functional groups

Structure Elucidation
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Caption: Spectroscopic techniques for structural elucidation of natural products.

Biological Activity and Signaling Pathways
While specific signaling pathways for Lantanose A are not detailed in the available literature,

other compounds from Lantana camara have been investigated for a variety of biological

activities, including anti-inflammatory, antimicrobial, and cytotoxic effects. The study of

oligosaccharides from natural sources is an active area of research, with potential applications

in prebiotics, immunomodulation, and drug delivery. Further investigation into the biological role

of Lantanose A is warranted.

Conclusion
Lantanose A is an oligosaccharide constituent of Lantana camara whose structure was initially

determined by a combination of NMR, MS, and IR spectroscopy. While the foundational

research has been identified, the specific quantitative data and detailed experimental

procedures from the original publication are not readily accessible. The methodologies outlined
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in this guide represent the standard approaches for the isolation and characterization of such

natural products. Future work will focus on obtaining the original publication to provide a more

detailed and quantitative analysis of the spectroscopic data for Lantanose A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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